![molecular formula C9H16ClNO2 B6191830 rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride CAS No. 2648901-76-0](/img/no-structure.png)
rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride
Overview
Description
Rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride, also known as rac-ABAH, is an important compound in the field of organic synthesis. Rac-ABAH is a chiral compound and has been extensively used as a starting material for the synthesis of a variety of biologically active compounds. Rac-ABAH is a versatile building block for the preparation of a variety of compounds such as pharmaceuticals, agrochemicals, and other fine chemicals.
Scientific Research Applications
Rac-ABAH has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of biologically active compounds such as drugs, agrochemicals, and other fine chemicals. Rac-ABAH has also been used in a variety of asymmetric synthesis reactions to produce enantiomerically pure compounds. Additionally, rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride has been used in the synthesis of chiral catalysts and ligands for asymmetric hydrogenation reactions.
Mechanism of Action
Rac-ABAH is a chiral compound and is used as a starting material for the synthesis of a variety of biologically active compounds. The mechanism of action of rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride is dependent on the particular compound it is used to synthesize. Generally, this compound acts as a chiral building block in the synthesis of a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the particular compound it is used to synthesize. Generally, this compound acts as a chiral building block in the synthesis of a variety of compounds and the effects of these compounds are dependent on the particular application.
Advantages and Limitations for Lab Experiments
Rac-ABAH is a versatile compound and has been used in a variety of scientific research applications. The advantages of using rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride in lab experiments include its high yield, mild conditions, and chiral nature. Additionally, this compound is relatively easy to obtain and can be readily synthesized from commercially available starting materials. The main limitation of this compound is its limited availability, as it is not readily available from commercial sources.
Future Directions
There are a variety of future directions in which rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride can be used. Rac-ABAH can be used as a starting material for the synthesis of a variety of biologically active compounds such as drugs, agrochemicals, and other fine chemicals. Additionally, this compound can be used in the synthesis of chiral catalysts and ligands for asymmetric hydrogenation reactions. Furthermore, this compound can be used in the synthesis of a variety of novel compounds for pharmaceutical and agrochemical applications. Finally, this compound can be used in the development of new methods for the synthesis of enantiomerically pure compounds.
Synthesis Methods
Rac-ABAH can be synthesized via an asymmetric hydrogenation of the corresponding enantiomerically pure trans-2-amino-1-cyclopentene-1-carboxylic acid. This method is often used to produce enantiomerically pure rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride. The hydrogenation is carried out in the presence of a chiral rhodium catalyst and a chiral ligand. The reaction can be carried out under mild conditions and is relatively high yielding.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride involves the conversion of a commercially available starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-cyclopentenone", "ammonia", "sodium borohydride", "sodium hydroxide", "hydrochloric acid", "acetic anhydride", "acetic acid", "sodium acetate", "ethanol", "water" ], "Reaction": [ "Step 1: Reduction of 2-cyclopentenone with sodium borohydride in ethanol to yield cis-1-amino-2-cyclopentanol", "Step 2: Treatment of cis-1-amino-2-cyclopentanol with sodium hydroxide in water to form cis-1-amino-2-cyclopentene", "Step 3: Addition of ammonia to cis-1-amino-2-cyclopentene in ethanol to produce racemic cis-5-amino-2-cyclopentene-1-carboxamide", "Step 4: Cyclization of racemic cis-5-amino-2-cyclopentene-1-carboxamide with acetic anhydride in acetic acid to form racemic cis-5-amino-2-oxabicyclo[2.2.1]hept-2-ene-1-carboxylic acid", "Step 5: Hydrolysis of racemic cis-5-amino-2-oxabicyclo[2.2.1]hept-2-ene-1-carboxylic acid with sodium hydroxide in water to yield racemic (1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid", "Step 6: Formation of rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid hydrochloride by treating racemic (1R,5S,6R)-5-aminobicyclo[3.2.1]octane-6-carboxylic acid with hydrochloric acid in ethanol" ] } | |
CAS RN |
2648901-76-0 |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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